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Compound of Interest

Compound Name: 2,7-Dimethylnaphthalene

Cat. No.: B047183

This guide provides a detailed summary of the core physicochemical properties of 2,7-
Dimethylnaphthalene, tailored for researchers, scientists, and professionals in drug

development. The information is presented to facilitate easy access and comparison of its
fundamental chemical data.

Core Molecular Information

2,7-Dimethylnaphthalene is an aromatic hydrocarbon with the chemical formula C12H12.[1][2]
[3] Its structure consists of a naphthalene core with two methyl group substituents at the 2 and
7 positions. The molecular weight of this compound is approximately 156.22 g/mol .[1][2][3]

Physicochemical Data Summary

The following table summarizes the key quantitative properties of 2,7-Dimethylnaphthalene.
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Property Value Source
Molecular Formula C12H12 [1112][3]
Molecular Weight 156.22 g/mol [1][3]
CAS Number 582-16-1 [2][3]
Melting Point 94-97 °C [4]
Boiling Point 263 °C [4]
Flash Point 110.5°C [4]
Refractive Index 1.604 [4]

Experimental Protocols

Detailed experimental protocols for the determination of the above-listed physicochemical
properties are not available within the provided search results. These properties are typically
determined using standard analytical chemistry techniques such as mass spectrometry for
molecular weight, and differential scanning calorimetry or capillary melting point apparatus for
melting point determination. Boiling point is commonly determined by distillation. Each of these
methods follows standardized procedures outlined in chemical analysis literature.

Conceptual Workflow for Compound
Characterization

The following diagram illustrates a generalized workflow for the characterization of a chemical
compound like 2,7-Dimethylnaphthalene.
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A generalized workflow for the synthesis and characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b047183#2-7-dimethylnaphthalene-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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